Cas no 92676-86-3 (Cefprozil (E)-Isomer)

Cefprozil (E)-Isomer structure

Product Name:Cefprozil (E)-Isomer

CAS No:92676-86-3

Molecular Formula:C₁₈H₁₉N₃O₅S

Molecular Weight:389.425563097

CID:1063195

Cefprozil (E)-Isomer Properties

Names and Identifiers

- Cefprozil (E)-Isomer
- (6R,7R)-7-{[(2R)-2-Amino-2-(4-hydroxyphenyl)acetyl]amino}-8-oxo-3 -[(1Z)-1-propen-1-yl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carbo xylic acid hydrate (1:1)
- ((E)-4-oxo-thiazolidin-2-ylidene)-acetic acid methyl ester
- (7R,8R)-7-[(R)-2-amino-2-(4-hydroxyphenyl)acetamido]-3-[(E)-propen-1-yl]-3-cephem-4-carboxylic acid
- 7-[2-amino-2-(4-hydroxyphenyl)acetamido]-3-[(E)-propen-1-yl]-3-cephem-4-carboxylic acid
- Acetic acid,(4-oxo-2-thiazolidinylidene)-,methyl ester,(E)
- E-Carbomethoxymethylenthiazolidin-4-on
- E-cefprozil
- trans-Cefprozil
- (6R,7R)-7-[[(2R)-2-Amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1E)-1-propen-1-yl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (ACI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2R)-amino(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1E)-1-propenyl-, (6R,7R)- (9CI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[amino(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-propenyl)-, [6R-[3(E),6α,7β(R*)]]- (ZCI)
- BMY 28167
- +Expand
- InChIKey： WDLWHQDACQUCJR-ZAMMOSSLSA-N
- Inchi： 1S/C18H19N3O5S/c1-2-3-10-8-27-17-13(16(24)21(17)14(10)18(25)26)20-15(23)12(19)9-4-6-11(22)7-5-9/h2-7,12-13,17,22H,8,19H2,1H3,(H,20,23)(H,25,26)/b3-2+/t12-,13-,17-/m1/s1
- SMILES： C(C1=C(/C=C/C)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)[C@@H](C1C=CC(O)=CC=1)N)(=O)O

Computed Properties

Exact Mass: 407.11500
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 6
Heavy Atom Count: 27

Experimental Properties

LogP: 2.12090
PSA: 170.98000
Melting Point: 230° (dec)

Cefprozil (E)-Isomer Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	C243925-5mg	Cefprozil (E)-Isomer	92676-86-3		5mg	$ 165.00	2022-04-01

Cefprozil (E)-Isomer Synthesis

Synthetic Circuit 1

203007-73-2

107937-01-9

92676-86-3

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Water ; pH 8.0, 10 °C
1.2 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 6.5
1.4 Reagents: Ammonium hydroxide Catalysts: Penicillin amidase Solvents: Water ; 40 min, pH 6.5, 15 °C

Reference

: Synthesis of (6R,7R)-7-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-[(1E)-1-propen-1-yl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (trans-cefprozil)

Feng, Shengxi; Liang, Shizhong; Kameyama, Yutaka, Zhongguo Kangshengsu Zazhi, 2007, 32(1), 22-24

Synthetic Circuit 2

107937-01-9

22818-40-2

92676-86-3

Reaction Conditions

1.1 Catalysts: Proteinase Solvents: Water ; 5 min

Reference

: Non-aqueous phase synthesis of trans-cefprozil via protease catalysis

Wang, Lin; Yin, Ruo-chun; Wang, Jin-yu; Zhang, Shuo; Liang, Yu; et al, Zhongguo Kangshengsu Zazhi, 2015, 40(6), 419-423

Synthetic Circuit 3

92676-86-3

Reaction Conditions

Reference

: Synthesis of cephalosporin derivatives for treating bacterial infections

, United States, , ,

Synthetic Circuit 4

92676-86-3

Reaction Conditions

Reference

: Synthesis and structure-activity relationships of a new oral cephalosporin, BMY-28100 and related compounds

Naito, Takayuki; Hoshi, Hideaki; Aburaki, Shimpei; Abe, Yoshio; Okumura, Jun; et al, Journal of Antibiotics, 1987, 40(7), 991-1005

Synthetic Circuit 5

92676-86-3

Reaction Conditions

Reference

: Cephalosporanic acid derivatives

, United Kingdom, , ,

Synthetic Circuit 6

92676-86-3

Reaction Conditions

Reference

: Substituted vinylcephalosporin compounds and their use as antibiotics

, Federal Republic of Germany, , ,

Synthetic Circuit 7

107937-01-9

106447-44-3

37763-23-8

92676-86-3

121412-77-9

Reaction Conditions

1.1 Solvents: Water ; 30 min, pH 7, 30 - 35 °C
1.2 Reagents: Sodium dodecyl sulfate Solvents: 1,4-Dioxane ; 2 h, 30 - 35 °C
1.3 Reagents: Hydrochloric acid
1.4 Reagents: Sodium hydroxide Solvents: Water ; pH 6.5 - 7.5

Reference

: Preparation method of cefprozil

, China, , ,

Synthetic Circuit 8

2691061-43-3

685836-16-2

78858-51-2

92676-86-3

121412-77-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 1.5; -40 °C → 20 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 5.7 - 6.1, 20 °C; 0 - 5 °C

Reference

: Synthesis and confirmation of an unknown impurity in Cefprozil

Qiu, Jia-jun; Wang, Zong-li; Hu, Lin-na; Zhang, Li-juan; Hou, Zhong-ke, Jingxi Huagong Zhongjianti, 2016, 46(1), 53-56